4-(4-Amino-1H-pyrazol-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide
Overview
Description
“4-(4-Amino-1H-pyrazol-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide” is a chemical compound with the CAS Number: 1462289-23-1. It has a molecular weight of 215.28 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3O2S/c9-7-5-10-11(6-7)8-1-3-14(12,13)4-2-8/h5-6,8H,1-4,9H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Tyk2 Inhibitors Synthesis
The compound is used in the synthesis of Tyk2 inhibitors, which are important for therapeutic interventions in immune disorders. Tyk2 is a member of the Janus kinase family and plays a role in the signaling of several cytokines .
GCN2 Inhibitors Preparation
It is also involved in the preparation of pyrimidines as GCN2 inhibitors. GCN2 is a kinase that plays a crucial role in the cellular response to amino acid starvation .
Antimicrobial Potential
Some derivatives of this compound have shown good antimicrobial potential, indicating its use in developing new antimicrobial agents .
Molecular Dynamics Simulation
The compound’s structure has been utilized in molecular dynamics simulations to understand stereochemistry, isomerism, hybridization, and orbitals, which are essential for drug design and other applications .
Pharmaceutical Research
In pharmaceutical research, amino-pyrazoles, which include this compound, are explored for their potential as reversible inhibitors of enzymes like Bruton Kinase (BTK), which are targets for B-cell-driven malignancies .
Analytical Chemistry
This compound’s detailed information, including NMR, HPLC, LC-MS, UPLC data, suggests its use in analytical chemistry for various research and quality control purposes .
ChemicalBook - 1-Tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-amine BMC Chemistry - Synthesis and therapeutic potential of imidazole containing compounds Ambeed - Molecular Dynamics Simulation BLD Pharm - Analytical Chemistry MDPI - Amino-Pyrazoles in Medicinal Chemistry: A Review
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302-H312-H332, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P330-P363-P501, which provide guidance on how to handle and store the compound safely .
properties
IUPAC Name |
1-(1,1-dioxothian-4-yl)pyrazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2S/c9-7-5-10-11(6-7)8-1-3-14(12,13)4-2-8/h5-6,8H,1-4,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXIRDEKWTZAIKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1N2C=C(C=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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